2-chloro-N-[(3-methyl-2-oxo-1,3-benzoxazol-6-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(3-methyl-2-oxo-1,3-benzoxazol-6-yl)methyl]acetamide
• InChI: InChI=1S/C11H11ClN2O3/c1-14-8-3-2-7(6-13-10(15)5-12)4-9(8)17-11(14)16/h2-4H,5-6H2,1H3,(H,13,15)
• InChI Key: LLBCFGPUVVNAHL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)CNC(=O)CCl)OC1=O
• Molecular Formula: C11H11ClN2O3
• Molecular Weight: 254.67 g/mol

Description

2-chloro-N-[(3-methyl-2-oxo-1,3-benzoxazol-6-yl)methyl]acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-chloro-N-[(3-methyl-2-oxo-1,3-benzoxazol-6-yl)methyl]acetamide involves the inhibition of acetylcholinesterase and butyrylcholinesterase enzymes. This leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-[(3-methyl-2-oxo-1,3-benzoxazol-6-yl)methyl]acetamide has potential biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It has also been shown to have anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of other diseases such as cancer and diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-[(3-methyl-2-oxo-1,3-benzoxazol-6-yl)methyl]acetamide in lab experiments include its potential as a treatment for neurological disorders and its anti-inflammatory and antioxidant properties. However, there are limitations to its use, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 2-chloro-N-[(3-methyl-2-oxo-1,3-benzoxazol-6-yl)methyl]acetamide. These include studies on its potential as a treatment for other diseases such as cancer and diabetes, as well as studies on its safety and efficacy in humans. Further research is also needed to understand its mechanism of action and to develop more effective synthesis methods.

Synthesis Methods

The synthesis of 2-chloro-N-[(3-methyl-2-oxo-1,3-benzoxazol-6-yl)methyl]acetamide involves the reaction of 3-methyl-2-oxo-1,3-benzoxazol-6-ylmethanol with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography using a suitable solvent system.

Scientific Research Applications

2-chloro-N-[(3-methyl-2-oxo-1,3-benzoxazol-6-yl)methyl]acetamide has been studied for its potential applications in scientific research. It has been shown to have inhibitory effects on certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. This makes it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.